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Compound of Interest

Compound Name: Procyanidin B1
CAS No.: 20315-25-7
Cat. No.: B1679151
Get Quote
. J

Executive Summary: The Structural Dimer of
Precision

Procyanidin B1 (PB1) is not merely a polyphenol; it is a specific B-type proanthocyanidin
dimer consisting of epicatechin-(4 — 8)-catechin.[1][2] Unlike its isomer Procyanidin B2, PB1
possesses distinct steric properties that dictate its interaction with the TLR4/MD-2 complex and
the Nrf2 signaling axis.

For drug development professionals, PB1 represents a context-dependent modulator:
o Cytoprotection: In neurodegenerative models, it activates Nrf2 to scavenge ROS.

+ Oncology (GBM): In Glioblastoma, it paradoxically promotes Nrf2 ubiquitination and
degradation, inducing ferroptosis.[1][3]

o Antiviral: It acts as a direct inhibitor of HCV RNA polymerase.
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This guide provides the physicochemical baselines, validated analytical protocols, and
mechanistic pathways required to translate PB1 from a phytochemical isolate to a lead
therapeutic candidate.

Chemical Profile & Physicochemical Properties[1][4]
[S][6][71I8][9]

Identity Validation: PB1 is often confused with Procyanidin B2. The critical differentiator is the
stereochemistry at the interflavan bond and the monomeric units (Epicatechin-Catechin vs.
Epicatechin-Epicatechin).

Property Data Technical Note

Verify against B2 (CAS 29106-

49-8) to avoid isomer error.

CAS Number 20315-25-7

(2R,3R,4R)-2-(3,4-
dihydroxyphenyl)-4-[(2R,3S)-2-

(3,4-dihydroxyphenyl)-3,5,7- Epicatechin-(4p - 8)-catechin
IUPAC Name ) ]
trihydroxy-3,4-dihydro-2H- structure.[1][2][4][5][6]
chromen-8-yl]-3,4-dihydro-2H-
chromene-3,5,7-triol
Molecular Formula C30H26012 Dimer of flavan-3-ols.[1]
] Detectable as [M-H]~ at m/z
Molecular Weight 578.52 g/mol ) )
577.1 in negative mode MS.[1]
Poor stability in neutral
Solubility (Water) Moderate (< 1 mg/mL) aqueous solution; prone to

oxidation.[1]

DMSO (> 50 mg/mL), Preferred Stock: DMSO stored

Solubility (Solvents)
Methanol, Acetone at -80°C under argon.[1]

Rapid degradation at pH > 7.4.
Stability pH Sensitive Stable in acidic environments
(pH < 4).[1]
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Critical Methodology: Analytical Quantification
(HPLC-MS/MS)

Objective: Quantify PB1 in biological matrices (plasma/tissue) distinguishing it from catechins
and other dimers.

Experimental Protocol

Principle: Reversed-phase chromatography coupled with negative electrospray ionization
(ESI-).[1]

1. Sample Preparation (Self-Validating Step):

o Extraction: Use Acetone:Water:Acetic Acid (70:29.5:0.5 v/v/v).[1][7] Acetone prevents protein
binding; acid stabilizes the polyphenol.

» Validation: Spike samples with (-)-Epigallocatechin gallate (EGCG) or Taxifolin as an internal
standard (IS) prior to extraction to calculate recovery efficiency.[1]

o Step: Vortex 1 min, sonicate 10 min (ice bath), centrifuge 12,000 x g for 10 min. Collect
supernatant.

2. LC-MS/MS Parameters:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 2.1 x 100 mm, 1.8 pm).[1]
» Mobile Phase A: 0.1% Formic Acid in Water.[8]

¢ Mobile Phase B: Acetonitrile.[8]

e Gradient: 0-2 min (5% B), 2-10 min (5-40% B), 10-12 min (Wash).

e Flow Rate: 0.3 mL/min.

3. Mass Spectrometry (MRM Mode):

¢ lonization: ESI Negative Mode.
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e Precursor lon:m/z 577.1 [M-H][1]
e Quantifier Transition:m/z 577.1 - 289.1 (Quinone methide cleavage).[1]
e Qualifier Transition:m/z 577.1 — 425.1 (Retro-Diels-Alder fission).[1]

Expert Insight:

"The transition to m/z 289.1 is characteristic of the interflavan bond cleavage. If you observe
significant tailing, increase column temperature to 40°C to reduce secondary interactions with

residual silanols."[1]

Mechanistic Deep Dive: Context-Dependent
Signaling[1]

PB1 exhibits a "Jekyll and Hyde" pharmacology depending on the cellular context.
Pathway A: Anti-Inflammatory (General/Neuroprotection) PB1 binds to the TLR4/MD-2

complex, preventing LPS dimerization and downstream NF-kB activation.[1] This reduces TNF-
o and IL-6.[1]

Pathway B: Ferroptosis Induction (Glioblastoma) In GBM cells, PB1 binds to Nrf2 but recruits
PSMCS3 (a proteasome subunit), facilitating Nrf2 ubiquitination and degradation.[1] This
collapses the antioxidant defense (GSH depletion), leading to lipid peroxidation and ferroptosis.

[1]

Visualization: The PB1 Signaling Bifurcation
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Figure 1. Context-Dependent Signaling Pathways of Procyanidin B1
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Figure 1: PB1 acts as a TLR4 antagonist in inflammatory contexts (left) while promoting Nrf2
degradation via PSMC3 in Glioblastoma cells (right), inducing ferroptosis.[1][4]

Pharmacokinetics & Bioavailability[13][14][15]

The Challenge: PB1 is a dimer with a molecular weight >500 Da, limiting passive diffusion.
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» Oral Bioavailability: < 10% (estimated).[1]

o Metabolism: Extensively metabolized by colonic microbiota into valerolactones (e.g., 5-(3',4'-
dihydroxyphenyl)-y-valerolactone).[1][9]

o Circulating Forms: Methylated and glucuronidated conjugates of the dimer are detectable in
plasma at low nanomolar concentrations (10-100 nM) 2 hours post-ingestion.

Implication for Research: In vitro studies using concentrations >10 uM may not reflect
physiological conditions unless modeling local Gl tract exposure or intravenous delivery. For
systemic targets (brain, liver), consider using encapsulation technologies (liposomes,
nanoparticles) to improve stability and permeability.[1]

Experimental Protocol: Cell Culture Handling
Objective: Treat cells with PB1 without precipitation or oxidation artifacts.
e Stock Preparation:

o Dissolve PB1 in 100% DMSO to 50 mM.

o Aliquot into light-protected tubes (amber) and store at -80°C.

o Self-Validation: Thaw only once. Discard if color shifts from off-white/pale yellow to brown
(oxidation).[1]

e Media Preparation:
o Dilute stock into culture media (e.g., DMEM) immediately before use.[1]
o Max DMSO: Keep final DMSO concentration < 0.1% to avoid solvent toxicity.

o Serum Interaction: Note that PB1 binds albumin in FBS. For mechanistic studies, consider
serum-reduced media (1% FBS) for short durations (4-6h) to maximize free drug
availability.[1]

e Dosing Range:
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o Cytoprotection: 1 pM — 10 pM.

o Cytotoxicity (Cancer): 20 pM — 100 pM.[1]

Therapeutic Applications & Status

Disease Area

Target Mechanism

Status Key Reference

Glioblastoma

Nrf2 Inhibition:
Promotes PSMC3-
mediated degradation,
inducing ferroptosis.
[1][10]

Preclinical (Murine) [1]

Hepatitis C

Pol Inhibitor: Inhibits
HCV RNA polymerase
(NS5B).[1]

Preclinical (Cellular) [2]

Alzheimer's

Anti-Amyloid: Inhibits
AB oligomerization;
reduces
neuroinflammation via
NF-kB.[1]

Preclinical [3]

Metabolic Syndrome

TLR4 Antagonist:
Reduces adipose
tissue inflammation

and insulin resistance.

Preclinical [4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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